Cas no 1805668-35-2 (Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate)

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate is a versatile benzoate ester derivative featuring both chloro and cyano functional groups, making it a valuable intermediate in organic synthesis. The presence of the chloromethyl group enhances reactivity for further functionalization, while the cyano group contributes to its utility in constructing heterocyclic compounds. The ethyl ester moiety improves solubility in organic solvents, facilitating downstream reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for developing bioactive molecules. Its stability under standard storage conditions ensures reliable performance in synthetic applications.

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate structure

1805668-35-2 structure

Product Name:Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate

CAS No:1805668-35-2

MF:C₁₃H₁₄ClNO₂

MW:251.708762645721

CID:4947527

Update Time:2025-05-26

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate
- Inchi： 1S/C13H14ClNO2/c1-3-9-5-10(7-14)12(11(6-9)8-15)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
- InChI Key： DYMMWCWAOSJENT-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C=C(C#N)C=1C(=O)OCC)CC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 310
XLogP3: 3
Topological Polar Surface Area: 50.1

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015018035-250mg	Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate	1805668-35-2	97%	250mg	489.60 USD	2021-06-18
Alichem	A015018035-500mg	Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate	1805668-35-2	97%	500mg	806.85 USD	2021-06-18
Alichem	A015018035-1g	Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate	1805668-35-2	97%	1g	1,534.70 USD	2021-06-18

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate

Comprehensive Overview of Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate (CAS No. 1805668-35-2)

Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate (CAS No. 1805668-35-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and an ethyl ester moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its potential applications in developing novel active ingredients and fine chemicals.

The compound’s CAS number 1805668-35-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With increasing interest in sustainable chemistry, Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate has garnered attention for its role in green synthesis methodologies. Recent studies highlight its compatibility with catalytic processes, reducing waste and energy consumption—a key focus in modern pharmaceutical manufacturing and agrochemical innovation.

One of the trending topics in chemical research is the demand for high-purity intermediates like Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent industry standards. Additionally, its stability under various storage conditions makes it a reliable choice for long-term R&D projects, addressing common concerns about compound degradation and batch consistency.

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In conclusion, Ethyl 2-chloromethyl-6-cyano-4-ethylbenzoate (CAS No. 1805668-35-2) exemplifies the intersection of innovation and practicality in chemical research. Its adaptability to emerging trends—such as green chemistry and high-throughput screening—positions it as a valuable asset for scientists and industries aiming to address global challenges in health and sustainability.